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Abstract
DNL343 is a potent, selective, and orally bioavailable small-molecule activator of the eukaryotic

initiation factor 2B (eIF2B), a critical regulator of the Integrated Stress Response (ISR). The

ISR is a fundamental cellular signaling network that, when chronically activated, is implicated in

the pathogenesis of various neurodegenerative diseases, including Amyotrophic Lateral

Sclerosis (ALS). This technical guide provides an in-depth overview of the mechanism of action

of DNL343 and a detailed summary of the preclinical and clinical investigations into its

neuroprotective effects. The document includes a compilation of quantitative data from key

studies, detailed experimental protocols for the preclinical models and clinical

pharmacodynamic assays, and visualizations of the relevant biological pathways and

experimental workflows. While DNL343 demonstrated robust target engagement and a

favorable safety profile in early clinical trials, it unfortunately did not meet its primary efficacy

endpoints in a Phase 2/3 study in ALS. This guide serves as a comprehensive resource for

understanding the scientific rationale and the data generated for DNL343, which can inform

future research and development efforts targeting the ISR in neurodegeneration.
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Core Mechanism of Action: Modulation of the
Integrated Stress Response (ISR)
Cellular stress, such as proteotoxicity, viral infection, or amino acid deprivation, triggers the

phosphorylation of the α-subunit of eukaryotic initiation factor 2 (eIF2α). This phosphorylation

converts eIF2 from a substrate to a competitive inhibitor of eIF2B, its dedicated guanine

nucleotide exchange factor. The inhibition of eIF2B leads to a global reduction in protein

synthesis, while paradoxically promoting the translation of specific mRNAs, such as that of the

transcription factor ATF4. ATF4, in turn, upregulates the expression of genes involved in stress

remediation. While acute activation of the ISR is a protective mechanism, chronic ISR

activation can become maladaptive, contributing to cellular dysfunction and death, and is a

pathological hallmark of several neurodegenerative diseases.[1][2][3]

DNL343 is designed to counteract the effects of chronic ISR activation by directly binding to

and activating eIF2B.[4] This activation helps to maintain protein synthesis, even in the

presence of phosphorylated eIF2α, thereby mitigating the detrimental downstream

consequences of a persistently activated ISR.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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